N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(2-nitrophenyl)oxalamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-N'-(2-nitrophenyl)oxamide
• InChI: InChI=1S/C20H21FN4O5/c21-15-7-5-14(6-8-15)18(24-9-11-30-12-10-24)13-22-19(26)20(27)23-16-3-1-2-4-17(16)25(28)29/h1-8,18H,9-13H2,(H,22,26)(H,23,27)
• InChI Key: NQWAVKMPBPPPGL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C(=O)NC2=CC=CC=C2[N+](=O)[O-])C3=CC=C(C=C3)F
• Molecular Formula: C20H21FN4O5
• Molecular Weight: 416.4 g/mol

Description

N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(2-nitrophenyl)oxalamide, also known as FMNO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Fluorescent Probes for Hypoxic Cells

One of the prominent applications involves the development of fluorescent probes for selective detection of hypoxic conditions within biological systems. For instance, a study describes the synthesis of a novel off-on fluorescent probe, incorporating a 4-nitroimidazole moiety as a hypoxic trigger and morpholine groups, which was successfully applied for imaging the hypoxic status of tumor cells, such as HeLa cells. This probe displayed desired properties like high selectivity, "Turn-On" fluorescence response, no cytotoxicity, and large Stokes' shift, making it a valuable tool for biomedical research fields, particularly in imaging disease-relevant hypoxia (Feng et al., 2016).

Synthesis of Di- and Mono-oxalamides

Another application involves synthetic methodologies for producing oxalamides, which are valuable in various chemical synthesis processes. A novel one-pot synthetic approach was developed for the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via classical Meinwald rearrangement. This method is operationally simple and high yielding, providing a new formula for synthesizing both anthranilic acid derivatives and oxalamides, which could be instrumental in pharmaceutical and materials science research (Mamedov et al., 2016).

Two-Photon Excitable Red Fluorophores

In the field of imaging living cells, novel long-wavelength ICT fluorophores derived from specific core structures exhibit bright fluorescence, reasonable two-photon activity, and sufficient water solubility. These compounds, including derivatives with morpholine units, are suitable for imaging lysosomes in living cells through two-photon microscopy, indicating their potential for advanced bioimaging applications (Yu et al., 2018).

Biological Activity of Pyrimidine Derivatives

Research into pyrimidine derivatives incorporating morpholinophenyl groups has demonstrated significant larvicidal activity, highlighting the potential of these compounds in developing new pesticides or bioactive agents. This indicates the diverse applicability of morpholine and nitrophenyl-containing compounds in biological contexts, extending beyond imaging and into areas such as agricultural chemistry (Gorle et al., 2016).